Cas no 74205-55-3 (3-Ethoxyphenylacetonitrile)
3-Ethoxyphenylacetonitrile (CAS 7168-18-9) is a versatile organic compound featuring an ethoxy-substituted phenyl ring attached to an acetonitrile group. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its nitrile functionality allows for further transformations, such as hydrolysis to carboxylic acids or reduction to primary amines. The ethoxy group enhances solubility and reactivity in certain synthetic pathways. The compound exhibits stability under standard conditions, ensuring reliable performance in multi-step reactions. Its well-defined purity and consistent quality make it suitable for research and industrial applications requiring precise chemical building blocks.
3-Ethoxyphenylacetonitrile structure
Product Name:3-Ethoxyphenylacetonitrile
CAS No:74205-55-3
MF:C10H11NO
MW:161.200442552567
MDL:MFCD00016397
CID:562228
PubChem ID:4985227
Update Time:2025-06-07
3-Ethoxyphenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,3-ethoxy-
- 2-(3-ethoxyphenyl)acetonitrile
- 3-Ethoxyphenylacetonitrile
- Benzeneacetonitrile,3-ethoxy
- 74205-55-3
- 3-Ethoxyphenylacetonitrile,
- CS-0299466
- MFCD00016397
- AKOS006344168
- Methoxybenzylcyanid
- (3-ethoxyphenyl)acetonitrile
- FT-0676289
- SCHEMBL2294721
- EN300-1857700
- DTXSID60407253
-
- MDL： MFCD00016397
- Inchi： 1S/C10H11NO/c1-2-12-10-5-3-4-9(8-10)6-7-11/h3-5,8H,2,6H2,1H3
- InChI Key： MBJQDUQVRZNFHX-UHFFFAOYSA-N
- SMILES： O(CC)C1=CC=CC(CC#N)=C1
Computed Properties
- Exact Mass: 161.08400
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 1,03 g/cm3
- Boiling Point: 103°C 1mm
- PSA: 33.02000
- LogP: 2.15138
3-Ethoxyphenylacetonitrile Security Information
- Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38
- HazardClass：IRRITANT
3-Ethoxyphenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Ethoxyphenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019109771-25g |
2-(3-Ethoxyphenyl)acetonitrile |
74205-55-3 | 95% | 25g |
$319.28 | 2023-09-01 | |
| Fluorochem | 138801-1g |
3-Ethoxyphenylacetonitrile |
74205-55-3 | 98% | 1g |
￡76.00 | 2022-02-28 | |
| Fluorochem | 138801-5g |
3-Ethoxyphenylacetonitrile |
74205-55-3 | 98% | 5g |
￡152.00 | 2022-02-28 | |
| Fluorochem | 138801-10g |
3-Ethoxyphenylacetonitrile |
74205-55-3 | 98% | 10g |
￡274.00 | 2022-02-28 | |
| Fluorochem | 138801-25g |
3-Ethoxyphenylacetonitrile |
74205-55-3 | 98% | 25g |
￡601.00 | 2022-02-28 | |
| TRC | E895123-50mg |
3-Ethoxyphenylacetonitrile |
74205-55-3 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E895123-100mg |
3-Ethoxyphenylacetonitrile |
74205-55-3 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E895123-500mg |
3-Ethoxyphenylacetonitrile |
74205-55-3 | 500mg |
$ 160.00 | 2022-06-05 | ||
| abcr | AB150715-1 g |
3-Ethoxyphenylacetonitrile, 99%; . |
74205-55-3 | 99% | 1 g |
€168.90 | 2023-07-20 | |
| abcr | AB150715-5 g |
3-Ethoxyphenylacetonitrile, 99%; . |
74205-55-3 | 99% | 5 g |
€284.50 | 2023-07-20 |
3-Ethoxyphenylacetonitrile Related Literature
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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